Cas no 2228263-59-8 (2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol)

• Product Name: 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol
• CAS No: 2228263-59-8
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6004077
• PubChem ID: 165673295
• Update Time: 2025-06-15

2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol
• 2228263-59-8
• EN300-1923450
• 2-bromo-6-[1-(1-hydroxyethyl)cyclopropyl]phenol

• Inchi： 1S/C11H13BrO2/c1-7(13)11(5-6-11)8-3-2-4-9(12)10(8)14/h2-4,7,13-14H,5-6H2,1H3
• InChI Key： OCBFUSPTYITOKO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol

Professional Introduction to Compound with CAS No. 2228263-59-8 and Product Name: 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol

The compound with the CAS number 2228263-59-8 and the product name 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

At the core of this compound's structure lies a phenolic moiety, which is a well-known pharmacophore in many therapeutic agents. The presence of a bromine atom at the 2-position and a cyclopropyl group at the 6-position further enhances its reactivity and binding affinity. The 1-(1-hydroxyethyl) substituent adds an additional layer of complexity, influencing both the solubility and metabolic stability of the compound. These structural features make 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol a promising candidate for further exploration in various pharmacological contexts.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. The compound 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol has been studied for its potential role in modulating enzymatic pathways and interacting with biological targets. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes involved in inflammation and cancer progression. The bromine atom, in particular, has been identified as a key element in enhancing binding interactions with target proteins, making it a valuable modification for drug design.

The cyclopropyl group, another notable feature of 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol, contributes to its stability and reduces metabolic degradation. This structural element is often employed in drug molecules to improve pharmacokinetic profiles. Additionally, the 1-(1-hydroxyethyl) side chain introduces hydrophilicity, which can be advantageous for oral bioavailability and tissue distribution. These characteristics make 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol a versatile scaffold for developing novel therapeutic agents.

In vitro studies have demonstrated that 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol exhibits significant activity against various disease models. Researchers have observed notable effects on pathways associated with oxidative stress and cell proliferation. The phenolic group is particularly effective in scavenging reactive oxygen species, which is crucial for preventing cellular damage and inflammation. Furthermore, the brominated aromatic ring enhances interactions with transcription factors and signaling molecules, suggesting potential applications in oncology and neurodegenerative diseases.

The synthesis of 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the bromine and cyclopropyl groups efficiently. These synthetic strategies underscore the compound's complexity and highlight the expertise required for its production.

As research progresses, the potential applications of 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol continue to expand. Investigational studies are exploring its role in developing treatments for infectious diseases, where its antimicrobial properties may be beneficial. Additionally, its structural features make it a suitable candidate for designing next-generation antiviral agents. The compound's ability to interact with multiple biological targets suggests broad therapeutic utility across various medical conditions.

The development of novel pharmaceuticals relies heavily on the discovery of structurally unique compounds like 2-bromo-6-1-(1-hydroxyethyl)cyclopropylphenol. Its innovative design offers a glimpse into the future of drug discovery, where tailored molecular structures can address unmet medical needs more effectively. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing therapeutic strategies worldwide.